molecular formula C9H8O4 B8757629 Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester CAS No. 34073-46-6

Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester

Cat. No.: B8757629
CAS No.: 34073-46-6
M. Wt: 180.16 g/mol
InChI Key: YXZAANSFGURKCL-UHFFFAOYSA-N
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Description

Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester is a natural product found in Ferula communis with data available.

Properties

CAS No.

34073-46-6

Molecular Formula

C9H8O4

Molecular Weight

180.16 g/mol

IUPAC Name

methyl 2-(2-hydroxyphenyl)-2-oxoacetate

InChI

InChI=1S/C9H8O4/c1-13-9(12)8(11)6-4-2-3-5-7(6)10/h2-5,10H,1H3

InChI Key

YXZAANSFGURKCL-UHFFFAOYSA-N

SMILES

COC(=O)C(=O)C1=CC=CC=C1O

Canonical SMILES

COC(=O)C(=O)C1=CC=CC=C1O

Origin of Product

United States

Synthesis routes and methods

Procedure details

27 g of acetyl chloride (0.344 mol) are added dropwise to a mixture of 245 ml of methanol and 245 ml of acetone. 20 g (0.123 mol) of benzofuran-2,3-dione 2-oxime are dissolved in this mixture and the mixture is subsequently heated under reflux for 1 hour. The solvent is distilled off under reduced pressure, the residue is poured into water, the product is extracted with diethyl ether, the organic phase is dried over sodium sulphate and the solvent is distilled off under reduced pressure. This gives 20.8 g of crude product which, according to HPLC, contains 92.4% methyl 2-hydroxyphenylglyoxylate of log p=1.87.
Quantity
27 g
Type
reactant
Reaction Step One
Quantity
245 mL
Type
reactant
Reaction Step One
Quantity
245 mL
Type
solvent
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester
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Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester
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Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester
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Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester
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Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester
Reactant of Route 6
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Benzeneacetic acid, 2-hydroxy-alpha-oxo-, methyl ester

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